Cas no 2034376-50-4 (3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea)

3-(2H-1,3-Benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea is a synthetic urea derivative featuring a benzodioxole moiety and a dimethylsulfamoyl-substituted piperidine group. This compound exhibits potential as a bioactive molecule, with structural characteristics that may enhance binding affinity and selectivity in pharmacological applications. The dimethylsulfamoyl group contributes to improved solubility and metabolic stability, while the benzodioxole scaffold offers opportunities for interactions with aromatic binding sites. Its piperidine linker provides conformational flexibility, facilitating target engagement. This molecule is of interest in medicinal chemistry for its modular design, enabling further optimization for specific biological targets. Suitable for research applications in drug discovery and development.
3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea structure
2034376-50-4 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea
CAS No:2034376-50-4
MF:C16H24N4O5S
MW:384.45
CID:5333861
Update Time:2025-11-01

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

    • 4-((3-(benzo[d][1,3]dioxol-5-yl)ureido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
    • 1-(1,3-benzodioxol-5-yl)-3-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]urea
    • 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea
    • Inchi: 1S/C16H24N4O5S/c1-19(2)26(22,23)20-7-5-12(6-8-20)10-17-16(21)18-13-3-4-14-15(9-13)25-11-24-14/h3-4,9,12H,5-8,10-11H2,1-2H3,(H2,17,18,21)
    • InChI Key: HZVFVEAJDNPMDD-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCC(CNC(NC2C=CC3=C(C=2)OCO3)=O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 586
  • XLogP3: 0.7
  • Topological Polar Surface Area: 109

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea Pricemore >>

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3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea Related Literature

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea (CAS No. 2034376-50-4)

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea, with the CAS number 2034376-50-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of urea derivatives and is characterized by its unique structural features, which include a benzodioxole moiety and a dimethylsulfamoyl-substituted piperidine ring. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The benzodioxole moiety in 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea is known for its bioactive properties and has been extensively studied for its role in modulating biological pathways. The presence of this moiety can enhance the compound's ability to interact with specific receptors and enzymes, making it a valuable candidate for drug development. Additionally, the dimethylsulfamoyl group attached to the piperidine ring provides additional functional groups that can be exploited for improving the compound's pharmacological profile.

Recent research has focused on the potential of 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-alpha, which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea has also been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea may have a dual therapeutic effect, addressing both the inflammatory and neurodegenerative aspects of these conditions.

The pharmacokinetic properties of 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea have also been studied to ensure its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is crucial for ensuring effective delivery to target tissues. Furthermore, the compound shows low toxicity in preclinical toxicity studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}urea (CAS No. 2034376-50-4) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential to improve patient outcomes and advance medical treatments.

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